2-Chloro-N-(2-oxo-2H-1-benzopyran-6-yl)acetamide

• IUPAC Name: 2-chloro-N-(2-oxochromen-6-yl)acetamide
• InChI: InChI=1S/C11H8ClNO3/c12-6-10(14)13-8-2-3-9-7(5-8)1-4-11(15)16-9/h1-5H,6H2,(H,13,14)
• InChI Key: BXXJPVJRLZDHBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=O)O2)C=C1NC(=O)CCl
• Molecular Formula: C11H8ClNO3
• DSSTOX Substance ID: DTXSID70778683
• Molecular Weight: 237.64 g/mol
• CAS RN: 15953-11-4

Description

2-Chloro-N-(2-oxo-2H-1-benzopyran-6-yl)acetamide (2CNBPA) is a small molecule that has been studied extensively in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-Chloro-N-(2-oxo-2H-1-benzopyran-6-yl)acetamide has been studied extensively in the scientific community due to its potential applications in various fields. It has been used as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of acetylcholine in the nervous system. This makes this compound a potential therapeutic agent for the treatment of neurological diseases such as Alzheimer’s and Parkinson’s. In addition, this compound has been studied as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. This makes this compound a potential therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Mechanism of Action

2-Chloro-N-(2-oxo-2H-1-benzopyran-6-yl)acetamide works by inhibiting the activity of enzymes involved in the regulation of acetylcholine and prostaglandin production. Specifically, this compound binds to the active site of the enzymes AChE and COX-2, preventing them from carrying out their normal functions. This results in an increase in acetylcholine and prostaglandin levels, which can have therapeutic effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on its mechanism of action. As an inhibitor of AChE, this compound can increase acetylcholine levels in the brain, resulting in improved cognitive function and memory. In addition, this compound can also reduce inflammation by inhibiting the activity of COX-2, resulting in reduced pain and swelling.

Advantages and Limitations for Lab Experiments

The use of 2-Chloro-N-(2-oxo-2H-1-benzopyran-6-yl)acetamide in laboratory experiments has several advantages. First, this compound is relatively easy to synthesize and is readily available from chemical suppliers. Second, this compound is highly effective at inhibiting the activity of AChE and COX-2, making it an ideal tool for studying these enzymes. Finally, this compound has a low toxicity profile, making it safe to use in laboratory experiments.
However, there are also some limitations to using this compound in laboratory experiments. First, this compound is not very stable and can degrade over time, making it difficult to store for long periods of time. Second, this compound is not very soluble in water, making it difficult to use in aqueous solutions. Finally, this compound can be difficult to purify, making it challenging to obtain high-quality samples for experiments.

Future Directions

The future of 2-Chloro-N-(2-oxo-2H-1-benzopyran-6-yl)acetamide research is very promising. One potential direction is to explore the therapeutic potential of this compound in the treatment of neurological and inflammatory diseases. In addition, this compound could be used to study the structure and function of AChE and COX-2, as well as other enzymes involved in the regulation of acetylcholine and prostaglandin production. Finally, this compound could be used to develop new drugs that target these enzymes.

Synthesis Methods

2-Chloro-N-(2-oxo-2H-1-benzopyran-6-yl)acetamide can be synthesized through a few different methods. The most common method involves reacting an amine with a chloroacetyl chloride in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction produces the desired product with a yield of up to 95%. Another method of synthesis involves reacting an amine with a chloroacetyl chloride in the presence of a catalyst such as pyridine or triethylamine. This reaction produces the desired product with a yield of up to 60%.